Cas no 1033693-10-5 (1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine)

• Product Name: 1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine
• CAS No: 1033693-10-5
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• MDL: MFCD10686606
• CID: 4568811
• Update Time: 2025-11-02

1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine

• MDL： MFCD10686606
• Inchi： 1S/C9H10ClN3/c1-13-8-4-2-3-6(10)9(8)7(5-11)12-13/h2-4H,5,11H2,1H3
• InChI Key： UGHJGGLJSVXACJ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(Cl)=CC=C2)C(CN)=N1

Computed Properties

• Exact Mass: 195.056325g/mol
• Monoisotopic Mass: 195.056325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 195.65g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine

Comprehensive Overview of 1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine (CAS No. 1033693-10-5)

1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine (CAS No. 1033693-10-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its indazole core structure, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its unique chemical properties, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine features a chloro-substituted indazole ring, which is known for its stability and reactivity. This structural motif is commonly found in compounds with diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the methanamine group further enhances its versatility, allowing for various chemical modifications to optimize its pharmacological profile.

In recent years, the demand for 1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine has increased due to its role in the development of targeted therapies and small-molecule inhibitors. With the growing focus on precision medicine, researchers are exploring its potential in designing drugs that can selectively modulate specific biological pathways. This aligns with current trends in personalized healthcare, where compounds like this are pivotal in creating tailored treatment options.

From a synthetic chemistry perspective, 1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine serves as a key building block for constructing more complex molecules. Its chloro and methyl substituents provide reactive sites for further functionalization, making it a versatile intermediate in multi-step syntheses. This adaptability is particularly valuable in medicinal chemistry, where slight modifications can lead to significant changes in a compound's activity and selectivity.

The compound's relevance extends to high-throughput screening and drug repurposing initiatives. As pharmaceutical companies and academic institutions seek to accelerate the drug discovery process, 1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine is often included in libraries of compounds screened for novel biological effects. Its structural features make it a promising candidate for identifying new therapeutic applications.

In addition to its pharmaceutical potential, 1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine is also of interest in material science and catalysis. Researchers are investigating its use in designing advanced materials with specific electronic or optical properties. The indazole ring system, in particular, is known to contribute to the stability and performance of such materials, opening up new avenues for innovation.

For those sourcing 1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine, it is essential to consider its purity and storage conditions. High-purity samples are critical for ensuring reproducible results in research and development. Proper handling and storage under inert atmospheres can prevent degradation and maintain the compound's integrity over time.

The future of 1-(4-chloro-1-methyl-1H-indazol-3-yl)methanamine looks promising, with ongoing studies exploring its full range of applications. As the scientific community continues to uncover its potential, this compound is likely to play an increasingly important role in advancing both pharmaceutical and material science fields. Its unique combination of reactivity and stability makes it a standout choice for researchers aiming to push the boundaries of innovation.